Cas no 220886-40-8 (Fmoc-Tyr-Ala-OH)

• Product Name: Fmoc-Tyr-Ala-OH
• CAS No: 220886-40-8
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 2097376
• PubChem ID: 92178672
• Update Time: 2025-08-03

Fmoc-Tyr-Ala-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-Tyr-Ala-OH
• FF111306
• (2S)-2-[[(2s)-2-(9h-fluoren-9-ylmethoxycarbonylamino)-3-(4-hydroxyphenyl)propanoyl]amino]propanoic acid
• (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-hydroxyphenyl)propanamido]propanoic acid
• SCHEMBL17280900
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-tyrosyl-L-alanine
• EN300-1538529
• 220886-40-8

• Inchi： 1S/C27H26N2O6/c1-16(26(32)33)28-25(31)24(14-17-10-12-18(30)13-11-17)29-27(34)35-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-13,16,23-24,30H,14-15H2,1H3,(H,28,31)(H,29,34)(H,32,33)/t16-,24-/m0/s1
• InChI Key： RJDSZKOCWAEMJK-FYSMJZIKSA-N
• SMILES： O(C(N[C@H](C(N[C@H](C(=O)O)C)=O)CC1C=CC(=CC=1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655Da
• Monoisotopic Mass: 474.17908655Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Fmoc-Tyr-Ala-OH

Fmoc-Tyr-Ala-OH: A Comprehensive Overview

The compound with CAS number 220886-40-8, commonly referred to as Fmoc-Tyr-Ala-OH, is a significant molecule in the field of peptide chemistry and drug discovery. This compound is a derivative of tyrosine (Tyr), an essential amino acid, and is widely used in the synthesis of peptides and proteins. The Fmoc (9-fluorenylmethyloxycarbonyl) group serves as a protecting group for the amino terminus, while the Ala (alanine) residue and the hydroxyl (-OH) group at the carboxyl terminus contribute to its versatility in various biochemical applications.

Recent advancements in peptide synthesis have highlighted the importance of Fmoc-Tyr-Ala-OH in constructing complex peptide sequences. Researchers have demonstrated that this compound can be efficiently incorporated into solid-phase synthesis protocols, enabling the creation of bioactive peptides with high purity and yield. The use of Fmoc protection has been particularly advantageous due to its stability under mild reaction conditions and ease of removal during deprotection steps.

One of the most notable applications of Fmoc-Tyr-Ala-OH is in the study of amyloid-beta peptides, which are implicated in Alzheimer's disease. Scientists have utilized this compound to investigate the aggregation properties of amyloid-beta fragments, providing insights into potential therapeutic strategies. For instance, studies have shown that modifying the tyrosine residue with bulky groups can significantly alter the aggregation kinetics, offering a novel approach to inhibit amyloid formation.

Moreover, Fmoc-Tyr-Ala-OH has been employed in the development of peptide-based vaccines and immunotherapies. Its ability to stimulate immune responses has been leveraged in preclinical models, demonstrating potential for use in cancer immunotherapy. Recent research has focused on optimizing the delivery systems for these peptides, ensuring their stability and efficacy in vivo.

In addition to its role in peptide synthesis, Fmoc-Tyr-Ala-OH has found applications in analytical chemistry. It serves as a reference standard for mass spectrometry analysis, enabling precise identification and quantification of peptides in complex mixtures. The compound's well-defined structure and stability make it an ideal candidate for calibrating instruments used in proteomics research.

The synthesis of Fmoc-Tyr-Ala-OH involves a multi-step process that begins with the protection of tyrosine using the Fmoc group. This is followed by coupling with alanine through peptide bond formation, ensuring optimal stereochemistry and purity. Advanced techniques such as microwave-assisted synthesis have been explored to enhance reaction efficiency and reduce production time.

Looking ahead, the demand for Fmoc-Tyr-Ala-OH is expected to grow as researchers continue to uncover its potential in diverse fields such as drug delivery, diagnostics, and materials science. Its unique properties make it a valuable tool for advancing our understanding of peptide biology and developing innovative therapeutic agents.